Cas no 287379-42-4 (Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
- ethyl 4-chloro-1,6-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
-
- Inchi: 1S/C11H12ClN3O2/c1-4-17-11(16)8-6(2)14-10-7(9(8)12)5-13-15(10)3/h5H,4H2,1-3H3
- InChI Key: CTQKHOMGCAPMTR-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=C(C)N=C2C=1C=NN2C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- XLogP3: 2.1
- Topological Polar Surface Area: 57
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM270319-1g |
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
287379-42-4 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM270319-1g |
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
287379-42-4 | 97% | 1g |
$759 | 2021-08-18 | |
| Alichem | A029198027-1g |
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate |
287379-42-4 | 95% | 1g |
$812.00 | 2023-09-02 |
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 287379-42-4): A Comprehensive Overview
Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 287379-42-4) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyrazolopyridine class, which is well-known for its diverse biological activities and potential therapeutic applications.
The molecular structure of Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate consists of a fused pyrazole and pyridine ring system, with additional functional groups that enhance its pharmacological properties. The presence of a chloro substituent at the 4-position and ester functionality at the 5-position contributes to its reactivity and interaction with biological targets. This compound has been extensively studied for its potential role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.
Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyridine derivatives in the treatment of neurological disorders, cancer, and infectious diseases. The structural features of Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate make it a promising candidate for further investigation. Researchers have demonstrated its ability to modulate key biological pathways by interacting with enzymes and receptors involved in disease progression.
In particular, studies have shown that this compound exhibits inhibitory activity against certain kinases and enzymes that are overexpressed in cancer cells. The chloro substituent at the 4-position plays a crucial role in enhancing binding affinity to these targets, while the dimethyl groups at the 1-position contribute to steric stabilization. These structural elements collectively contribute to the compound's efficacy in preclinical models.
The ester functionality at the 5-position provides a site for further chemical modification, allowing researchers to explore derivatives with enhanced pharmacokinetic properties. This flexibility has led to the development of novel analogs with improved solubility, bioavailability, and target specificity. Such modifications are essential for translating preclinical findings into effective clinical therapies.
Moreover, the pyrazolopyridine scaffold has been recognized for its role in antimicrobial applications. Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has shown promising activity against resistant bacterial strains, making it a valuable candidate for developing new antibiotics. The unique combination of structural features enhances its ability to disrupt bacterial cell wall synthesis and other vital metabolic pathways.
The synthesis of Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic approaches often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which are critical for constructing the complex heterocyclic framework.
Recent research has also explored the computational modeling of Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate, utilizing molecular dynamics simulations and docking studies to predict its interactions with biological targets. These computational techniques have provided valuable insights into binding affinities and pharmacophore identification, guiding experimental design and optimization efforts.
The pharmacological profile of Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate has been further investigated through in vitro and in vivo studies. These experiments have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders.
The compound's safety profile is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary results indicate that Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate exhibits low toxicity at therapeutic doses, making it a favorable candidate for further clinical development. However, further studies are necessary to fully assess its long-term safety and potential side effects.
In conclusion,Ethyl 4-chloro-1,6-dimethyl-lH-pyrazolo[3,4-b]pyridine-S-carboxylate (CAS No.287379~42~4) is a structurally intriguing compound with significant pharmaceutical potential.Its unique scaffold,functional groups,and biological activities make it a valuable tool for drug discovery.Ongoing research efforts continue to uncover new therapeutic applications,optimize synthetic methodologies,and improve understanding of its pharmacological mechanisms.These advancements position this compound as a promising candidate for future clinical translation.
287379-42-4 (Ethyl 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)